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Compound of Interest |

(2-Fluoro-5-
Compound Name: nitrophenyl)methanamine

hydrochloride

Cat. No.: B566899

Proper Disposal of (2-Fluoro-5-
nitrophenyl)methanamine hydrochloride

For immediate reference, (2-Fluoro-5-nitrophenyl)methanamine hydrochloride must be
disposed of as hazardous chemical waste.[1][2][3] Do not dispose of this compound down the
drain or in regular trash.[1][4][5] This compound is categorized as a halogenated organic
chemical, and specific protocols must be followed to ensure safety and regulatory compliance.

[6]7]

I. Immediate Safety and Handling for Disposal

Before handling (2-Fluoro-5-nitrophenyl)methanamine hydrochloride for disposal, ensure
you are in a well-ventilated area, preferably within a chemical fume hood.[1][8] Always wear
appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):
e Gloves: Nitrile or other chemically resistant gloves.
o Eye Protection: Safety glasses with side shields or chemical splash goggles.[1]

o Lab Coat: A standard laboratory coat is required to prevent skin contact.[1]
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Il. Summary of Chemical Properties and Hazards

The following table summarizes key data for (2-Fluoro-5-nitrophenyl)methanamine

hydrochloride (CAS#: 1214328-26-3).

Property Value Citation
H315: Causes skin
irritation.H319: Causes serious

GHS Hazard Statements S [1119]
eye irritation.H335: May cause
respiratory irritation.

Signal Word Warning [1119]
P501: Dispose of

Disposal Requirement contents/container to an [11[3119]

approved waste disposal plant.

] Halogenated Organic
Chemical Category
Compound

[6]7]

lll. Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe and compliant disposal of (2-Fluoro-5-

nitrophenyl)methanamine hydrochloride.

Step 1: Waste Identification and Segregation

« |dentify the waste as (2-Fluoro-5-nitrophenyl)methanamine hydrochloride.

e This compound is a halogenated organic waste due to the presence of fluorine.[6][7]

o It must be segregated from non-halogenated organic wastes, acids, bases, and oxidizers.[6]

[10]

Step 2: Container Selection and Labeling

o Select a designated, leak-proof, and chemically compatible waste container. The container

must have a secure cap.
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» Label the container clearly with a hazardous waste tag. The label must include:
o The full chemical name: "(2-Fluoro-5-nitrophenyl)methanamine hydrochloride"
o The words "Hazardous Waste"
o Associated hazards (e.g., "Irritant™)

Step 3: Waste Collection

Carefully transfer the solid waste into the designated halogenated organic waste container.

If dealing with solutions of this compound, collect them in a designated liquid halogenated
organic waste container.

Avoid creating dust during the transfer of solid material.[1]

Keep the waste container closed at all times, except when adding waste.[5]
Step 4: Decontamination of Empty Containers

e An empty container that previously held this chemical must be treated as hazardous waste
unless properly decontaminated.

» To decontaminate, triple rinse the container with a suitable solvent (e.g., methanol or
acetone).

o Collect the rinseate (the solvent used for rinsing) as halogenated organic liquid waste.[11]

e Once triple-rinsed, the container can be disposed of as regular laboratory glass or plastic
waste, after defacing the original label.[11]

Step 5: Storage Pending Disposal

o Store the sealed and labeled hazardous waste container in a designated satellite
accumulation area.

e This storage area must be secure and away from incompatible materials.[4]
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Step 6: Final Disposal

« Arrange for the collection of the hazardous waste container by your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.[1][5] Adhere to all federal, state, and local regulations for disposal.[1]

IV. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (2-
Fluoro-5-nitrophenyl)methanamine hydrochloride and associated materials.
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Caption: Disposal workflow for (2-Fluoro-5-nitrophenyl)methanamine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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